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Compound of Interest

Compound Name: PTB7-Th

Cat. No.: B13395056

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing

the thermal annealing temperature of PTB7-Th based bulk heterojunction (BHJ) solar cells.

Frequently Asked Questions (FAQs)
Q1: What is the primary purpose of thermal annealing the PTB7-Th:PC71BM active layer?

A1: Thermal annealing is a post-processing step used to optimize the nanoscale morphology of

the PTB7-Th:PC71BM blend. An appropriate annealing temperature can improve the phase

separation between the donor (PTB7-Th) and acceptor (PC71BM), enhance the crystallinity of

the polymer, and facilitate more efficient charge transport and extraction, ultimately leading to

higher power conversion efficiency (PCE).

Q2: What is the typical optimal annealing temperature range for PTB7-Th:PC71BM solar cells?

A2: The optimal annealing temperature for PTB7-Th:PC71BM devices is typically found to be

in the range of 70°C to 90°C. The exact optimal temperature can vary depending on other

processing parameters such as the solvent system used, the active layer thickness, and the

specific device architecture.
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Q3: Why does the power conversion efficiency (PCE) of my PTB7-Th:PC71BM device

decrease at high annealing temperatures (e.g., above 110°C)?

A3: High annealing temperatures (e.g., 140°C - 150°C) can lead to a significant drop in PCE

due to morphological instability.[1] This is primarily caused by excessive phase separation and

aggregation of the fullerene acceptor (PC71BM), which disrupts the finely interpenetrating

network required for efficient exciton dissociation and charge transport.[1] This can lead to a

decrease in the short-circuit current (Jsc) and fill factor (FF).

Q4: Can I use other post-processing techniques besides thermal annealing?

A4: Yes, other techniques like solvent vapor annealing (SVA) can also be effective in optimizing

the morphology of the active layer.[2] Sometimes, a combination of thermal and solvent vapor

annealing is used to achieve high performance.

Q5: How does annealing affect the different photovoltaic parameters (Voc, Jsc, FF, PCE)?

A5: Annealing up to an optimal temperature generally leads to an increase in Jsc and FF,

resulting in a higher PCE. The open-circuit voltage (Voc) is typically less affected by annealing

temperature. However, annealing above the optimal temperature will cause a decrease in Jsc

and FF, and consequently a lower PCE.
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Problem Possible Cause Suggested Solution

Low Power Conversion

Efficiency (PCE) after

annealing.

The annealing temperature

was too high, causing

excessive phase separation

and morphological instability.

Systematically decrease the

annealing temperature. An

optimal range is often between

70°C and 90°C.

Significant decrease in Short-

Circuit Current (Jsc) and Fill

Factor (FF).

The active layer morphology

has become too coarse,

hindering charge transport and

increasing recombination.

Reduce the annealing

temperature and/or annealing

time to prevent large-scale

aggregation of the fullerene

domains.

Inconsistent results between

devices.

Non-uniform heating across

the substrate or variations in

the active layer thickness.

Ensure the hotplate provides

uniform temperature

distribution. Control the spin

coating parameters to achieve

a consistent active layer

thickness.

No improvement in

performance after annealing.

The as-cast morphology is

already near-optimal, or the

annealing temperature is too

low to induce significant

morphological changes.

Try a slightly higher annealing

temperature, but do not

exceed 110°C. Also, consider

that for some specific

formulations or solvent

systems, thermal annealing

may not be the most effective

optimization strategy.[3]

Data Presentation
Table 1: Photovoltaic Performance of PTB7-Th:PC71BM Solar Cells at Different Annealing

Temperatures.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.researchgate.net/publication/352812218_Effect_of_thermal_annealing_on_the_performance_of_PTB7-ThPC_70_BM-based_ternary_organic_solar_cells
https://www.benchchem.com/product/b13395056/docs?utm_src=pdf-body#technical-support-center-optimizing-annealing-temperature-for-ptb7-th-blends
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13395056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Annealing
Temperature
(°C)

Voc (V) Jsc (mA/cm²) FF (%) PCE (%)

Without

Annealing
0.75 16.21 63.29 7.69

70 0.75 17.58 62.03 8.18

90 0.75 18.10 60.97 8.28

110 0.75 16.52 59.81 7.41

140 0.75 15.23 57.65 6.58

Data synthesized from "Charge transport and extraction of PTB7:PC71BM organic solar cells:

effect of film thickness and thermal-annealing", Physical Chemistry Chemical Physics, 2019,

21, 19178-19185.[4]

Experimental Protocols
Standard Fabrication Protocol for a PTB7-Th:PC71BM
Solar Cell
This protocol outlines the fabrication of a conventional architecture device

(ITO/PEDOT:PSS/PTB7-Th:PC71BM/Ca/Al).

Substrate Cleaning:

Sequentially sonicate patterned ITO-coated glass substrates in detergent, deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 15 minutes immediately before use.

Hole Transport Layer (HTL) Deposition:
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Spin-coat a filtered PEDOT:PSS solution onto the ITO substrate at 4000 rpm for 40

seconds.

Anneal the PEDOT:PSS layer at 140°C for 15 minutes in air.

Transfer the substrates into a nitrogen-filled glovebox.

Active Layer Preparation and Deposition:

Prepare a blend solution of PTB7-Th and PC71BM (e.g., in a 1:1.5 weight ratio) in a

suitable solvent like chlorobenzene with an additive such as 1,8-diiodooctane (DIO) (e.g.,

3% by volume). The total concentration is typically around 25 mg/mL.

Stir the solution overnight at a slightly elevated temperature (e.g., 40-50°C) inside the

glovebox.

Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed should be

adjusted to achieve the desired thickness (typically 90-110 nm).

Cathode Deposition:

Thermally evaporate Calcium (Ca, ~20 nm) and then Aluminum (Al, ~60-100 nm) onto the

active layer through a shadow mask under high vacuum (e.g., < 2 x 10⁻⁶ Torr). The device

active area is defined by the overlap of the ITO anode and the metal cathode.

Protocol for Optimizing Annealing Temperature
Fabricate a batch of devices following the standard protocol up to the active layer deposition

step.

Divide the batch into several groups. One group will be the "unannealed" control.

For the other groups, anneal the active layer on a calibrated hotplate inside the glovebox at

different temperatures (e.g., 70°C, 90°C, 110°C, 140°C) for a fixed time (e.g., 10 minutes).

After annealing, allow the substrates to cool down to room temperature.

Proceed with the cathode deposition for all groups.
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Characterize the photovoltaic performance of all devices under simulated AM 1.5G

illumination (100 mW/cm²).

Analyze the data (Voc, Jsc, FF, PCE) to determine the optimal annealing temperature.

Visualizations
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Caption: Experimental workflow for fabricating and testing PTB7-Th:PC71BM solar cells.
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Start:
Low PCE after Annealing
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High T likely caused
excessive phase separation.

Yes
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specifically low?

No

Solution:
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(try 70-90°C).

Re-test Device

Indicates poor morphology,
hindered charge transport.

Yes

Are results
inconsistent?

No

Solution:
Reduce annealing time

and/or temperature.

Possible non-uniform
heating or film thickness.

Yes

No, consult further

Solution:
Verify hotplate uniformity.

Optimize spin-coating.
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Caption: Troubleshooting flowchart for low PCE in annealed PTB7-Th devices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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